BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Guide to 4-Hydroxypentanal for
Researchers and Drug Development
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Hydroxypentanal

Cat. No.: B3052742

For scientists and professionals engaged in drug development and chemical synthesis, the
quality and characterization of starting materials are paramount. This guide provides a
comparative analysis of 4-Hydroxypentanal, a versatile bifunctional molecule, from various
potential suppliers. Due to the proprietary nature of pricing and the batch-specific details of
certificates of analysis, this guide focuses on publicly available data and representative
experimental protocols to assist in sourcing and application.

Product Data Comparison

Sourcing 4-Hydroxypentanal requires careful consideration of purity, available quantities, and
supporting documentation. While direct price comparisons are dynamic and require direct
inquiry, the following table summarizes typical product specifications based on data from
suppliers like Benchchem and LookChem. Researchers are strongly encouraged to request lot-
specific Certificates of Analysis (CoA) for detailed impurity profiles.
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Parameter

Benchchem

LookChem (raw
. Notes
suppliers)

CAS Number

44601-24-3[1]

Consistent across
44601-24-3[2] ]
suppliers.

Molecular Formula

C5H1002[1]

Standard chemical
C5H1002[2] formula

Molecular Weight

102.13 g/mol [1]

Minor variation in
102.133 g/mol [2]
reported values.

Stated Purity

Inquiry required

Purity should be
> 99%][2] confirmed with a lot-

specific CoA.

Available Quantities

Inquiry required

Typically available in
Inquiry required gram to kilogram

quantities.

Price

Competitive price

upon inquiry[1]

_ _ _ Varies based on
Price upon inquiry[2] . .
quantity and purity.

Physicochemical Properties

Understanding the physical properties of 4-Hydroxypentanal is crucial for its handling,

storage, and use in reactions.

Property Value Source
Boiling Point 193.6 °C at 760 mmHg [2]
Density 0.961 g/cm? [2]
Flash Point 75 °C [2]
Refractive Index 1.42 [2]

Key Chemical Insights and Reactivity
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4-Hydroxypentanal is a y-hydroxy aldehyde, a structural motif that governs its reactivity. A key
characteristic is its existence in equilibrium between the linear aldehyde and a more stable,
cyclic hemiacetal form.[1] This intramolecular cyclization is a significant consideration in
reaction planning.

The molecule's bifunctionality, possessing both a hydroxyl and an aldehyde group, makes it a
valuable building block in organic synthesis.[1] The aldehyde group can undergo oxidation,
reduction, and condensation reactions, while the hydroxyl group is available for esterification,
etherification, and substitution.[1]

Experimental Protocols

Detailed experimental data from suppliers is often limited. Therefore, this section provides a
representative, well-established protocol for a common reaction involving aldehydes like 4-
Hydroxypentanal — the Wittig reaction — and a discussion on the analysis of its cyclic
hemiacetal form.

Representative Experimental Workflow: Wittig Reaction

The Wittig reaction is a powerful method for converting aldehydes and ketones into alkenes.
The following diagram illustrates a typical workflow for the olefination of 4-Hydroxypentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Hydroxypentanal | 44601-24-3 | Benchchem [benchchem.com]
e 2. 4-hydroxypentanal | lookchem [lookchem.com]

¢ To cite this document: BenchChem. [Comparative Guide to 4-Hydroxypentanal for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3052742#cross-referencing-4-
hydroxypentanal-data-from-different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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